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Compound of Interest

Compound Name:
Benzyltrimethylammonium

dichloroiodate

Cat. No.: B130456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of

Benzyltrimethylammonium dichloroiodate (BTMA-ICl₂), a versatile and efficient reagent in

organic synthesis. This document details its chemical and physical properties, safety and

handling protocols, synthesis, and key applications, with a focus on its role as an iodinating,

oxidizing, and chlorinating agent.

Core Properties and Safety Information
Benzyltrimethylammonium dichloroiodate is a quaternary ammonium polyhalogen salt. It is

valued in organic chemistry for its stability as a solid reagent, making it easier to handle than

gaseous or liquid halogens.

Physical and Chemical Properties
The key physical and chemical properties of Benzyltrimethylammonium dichloroiodate are

summarized in the table below for easy reference.
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Property Value

CAS Number 114971-52-7

Molecular Formula C₁₀H₁₆Cl₂IN

Molecular Weight 348.05 g/mol

Appearance Yellow to light brown crystalline powder or flakes

Melting Point 124-126 °C

Solubility Soluble in polar solvents

Synonyms
BTMA-ICl₂, Trimethylbenzylammonium

dichloroiodate

Safety and Handling
Benzyltrimethylammonium dichloroiodate is a hazardous substance and should be handled

with appropriate safety precautions in a well-ventilated fume hood.

Hazard Statement Precautionary Statement

H315: Causes skin irritation
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray

H319: Causes serious eye irritation
P280: Wear protective gloves/eye

protection/face protection

H335: May cause respiratory irritation

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents. Keep container tightly closed.
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Synthesis of Benzyltrimethylammonium
Dichloroiodate
The synthesis of Benzyltrimethylammonium dichloroiodate can be achieved through the

reaction of an aqueous solution of the dichloroiodate anion with benzyltrimethylammonium

chloride. A general and environmentally friendly procedure is detailed below.[1]

Synthesis Workflow

Preparation of Dichloroiodate Anion Solution

Precipitation of BTMA-ICl₂

Sodium Iodide (NaI)

Aqueous Dichloroiodate
Anion (ICl₂⁻) Solution

Sodium Hypochlorite (NaOCl)
(Household Bleach)

Hydrochloric Acid (HCl)

Benzyltrimethylammonium
Dichloroiodate (BTMA-ICl₂)

Vigorous Stirring

Benzyltrimethylammonium
Chloride (BTMACl)
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Caption: Synthesis of Benzyltrimethylammonium Dichloroiodate.

Experimental Protocol
Materials:

Sodium iodide (NaI)
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5.25% aqueous sodium hypochlorite (household bleach)

Concentrated hydrochloric acid (HCl)

Benzyltrimethylammonium chloride (BTMACl)

Deionized water

Dichloromethane (for optional purification)

Procedure:

Preparation of the Dichloroiodate Anion Solution: In a flask, prepare an aqueous solution of

the dichloroiodate anion by reacting sodium iodide with 5.25% aqueous sodium hypochlorite

(household bleach) in the presence of excess hydrochloric acid.[1] To prevent overoxidation

of iodine(I) to iodine(III) species, the resulting solution can be titrated with a solution of

sodium iodide.[1]

Precipitation: Add the resulting orange aqueous dichloroiodate solution with vigorous stirring

to an aqueous solution of benzyltrimethylammonium chloride.[1]

Isolation: The hydrophobic crystalline product, Benzyltrimethylammonium dichloroiodate,

will precipitate immediately.[1] Collect the solid by vacuum filtration.

Purification (Optional): If a gummy product is obtained, it can be purified by recrystallization.

The addition of dichloromethane to the reaction mixture during precipitation can also help in

obtaining a pure, crystalline salt.[1]

Applications in Organic Synthesis
Benzyltrimethylammonium dichloroiodate is a versatile reagent with applications in

iodination, oxidation, and chlorination reactions.

Iodination of Aromatic Compounds
BTMA-ICl₂ is a mild and effective reagent for the iodination of activated aromatic compounds,

particularly anilines.[1][2]
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Caption: Iodination of anilines using BTMA-ICl₂.

Materials:

Aniline derivative

Benzyltrimethylammonium dichloroiodate (BTMA-ICl₂)

Sodium bicarbonate (NaHCO₃)

Methanol

Dichloromethane

Procedure:

In a reaction flask, combine the aniline derivative, sodium bicarbonate, methanol, and

dichloromethane.[1]

Add Benzyltrimethylammonium dichloroiodate to the mixture.

Stir the reaction at room temperature. The reaction progress can be monitored by thin-layer

chromatography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b130456?utm_src=pdf-body-img
https://www.benchchem.com/product/b130456?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/ol007034w
https://www.benchchem.com/product/b130456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon completion, the reaction mixture is worked up by washing with water and extracting the

product with an organic solvent.

The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is

removed under reduced pressure to yield the iodinated aniline.

Oxidation of Alcohols
BTMA-ICl₂ can be used for the oxidation of alcohols to the corresponding aldehydes or

ketones. The reaction is often carried out in the presence of a Lewis acid catalyst, such as zinc

chloride.[3][4]

Alcohol
(e.g., Benzyl Alcohol)

Reaction Mixture

BTMA-ICl₂

Zinc Chloride (ZnCl₂)

Glacial Acetic Acid

Aldehyde
(e.g., Benzaldehyde)

Oxidation

Click to download full resolution via product page

Caption: Oxidation of alcohols using BTMA-ICl₂.

Materials:

Benzyl alcohol

Benzyltrimethylammonium dichloroiodate (BTMA-ICl₂)

Zinc chloride (ZnCl₂)
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Glacial acetic acid

Procedure:

Dissolve Benzyltrimethylammonium dichloroiodate and zinc chloride in glacial acetic

acid. Note that the addition of zinc chloride increases the solubility of BTMA-ICl₂ in acetic

acid.[3]

Add benzyl alcohol to the solution. The reaction is typically carried out under pseudo-first-

order conditions with a large excess of the alcohol.[3]

Stir the reaction mixture at a controlled temperature. The progress of the reaction can be

followed by monitoring the decrease in the concentration of BTMA-ICl₂ iodometrically.[3]

The product, benzaldehyde, can be isolated by standard work-up procedures, which may

include dilution with water and extraction with an organic solvent.

Chlorination of Enaminones
An interesting application of BTMA-ICl₂ is the regioselective chlorination of tertiary

enaminones, in contrast to the iodination observed with secondary enaminones.[5]

BTMA-ICl₂

α-Iodoenaminone

α-Chloroenaminone

Secondary Enaminone Yields

Tertiary Enaminone Yields

Click to download full resolution via product page

Caption: Halogenation selectivity of BTMA-ICl₂.
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Materials:

Tertiary enaminone

Benzyltrimethylammonium dichloroiodate (BTMA-ICl₂)

Appropriate solvent (as per literature for the specific substrate)

Procedure:

Dissolve the tertiary enaminone in a suitable solvent in a reaction flask.

Add Benzyltrimethylammonium dichloroiodate to the solution.

Stir the reaction mixture at room temperature or with gentle heating, depending on the

substrate's reactivity.

Monitor the reaction by thin-layer chromatography.

Upon completion, the reaction is quenched, and the product is isolated through extraction

and purified by column chromatography to yield the α-chloro enaminone.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Benzyltrimethylammonium Dichloroiodate: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130456#benzyltrimethylammonium-dichloroiodate-
cas-114971-52-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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